1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one is a chemical compound that belongs to the class of cathinones. It is commonly known as 4-Ethylpentedrone (4-EPD) and is a derivative of the well-known stimulant drug, cathinone. 4-EPD has gained significant attention in the scientific community due to its potential use in medicinal and research applications.
Mechanism of Action
The exact mechanism of action of 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This increased activity of dopamine and norepinephrine is responsible for the stimulant effects of 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one.
Biochemical and Physiological Effects:
The use of 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It has also been found to increase locomotor activity and cause stereotypic behavior. The long-term effects of 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one on the brain and other organs are not yet known.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one in lab experiments include its high potency and selectivity for dopamine and norepinephrine reuptake inhibition. It is also relatively easy to synthesize and purify. However, the limitations of using 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one include its potential for abuse and the lack of information on its long-term effects.
Future Directions
Future research on 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one should focus on its potential use as a treatment for depression and ADHD. Studies should also investigate the long-term effects of 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one on the brain and other organs. Other potential areas of research include the development of new analogs with improved pharmacological properties and the investigation of the use of 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one in combination with other drugs.
Synthesis Methods
The synthesis of 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one involves the reaction between 4-methylpentan-2-one and 4-ethylpiperazine in the presence of a reducing agent such as sodium borohydride. The reaction yields a white crystalline powder that is soluble in water and organic solvents. The purity of the compound can be increased by recrystallization or chromatographic separation.
Scientific Research Applications
1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one has shown potential as a research tool for studying the central nervous system. It has been found to act as a dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This mechanism of action makes 1-(4-Ethylpiperazin-1-yl)-2-methylbutan-1-one a potential candidate for the treatment of psychiatric disorders such as depression and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
1-(4-ethylpiperazin-1-yl)-2-methylbutan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O/c1-4-10(3)11(14)13-8-6-12(5-2)7-9-13/h10H,4-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNOSSUBWTRBXAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(=O)N1CCN(CC1)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.